N-(2-chlorophenyl)-3-(4-morpholinyl)propanamide

• Molecular Formula: C13H17ClN2O2
• Molecular Weight: 268.74 g/mol
• IUPAC Name: N-(2-chlorophenyl)-3-morpholin-4-ylpropanamide
• InChI: InChI=1S/C13H17ClN2O2/c14-11-3-1-2-4-12(11)15-13(17)5-6-16-7-9-18-10-8-16/h1-4H,5-10H2,(H,15,17)
• InChI Key: YTUIVNUZPWPPHO-UHFFFAOYSA-N
• SMILES: C1COCCN1CCC(=O)NC2=CC=CC=C2Cl

Description

N-(2-chlorophenyl)-3-(4-morpholinyl)propanamide, also known as CMP or Clomipramine, is a tricyclic antidepressant drug that is commonly used to treat obsessive-compulsive disorder (OCD) and major depressive disorder (MDD). This compound was first synthesized in the 1960s and has since been extensively studied for its therapeutic effects.

Mechanism of Action

The mechanism of action of N-(2-chlorophenyl)-3-(4-morpholinyl)propanamide involves the inhibition of the reuptake of serotonin and norepinephrine in the brain. This leads to an increase in the levels of these neurotransmitters, which in turn improves mood and reduces anxiety. N-(2-chlorophenyl)-3-(4-morpholinyl)propanamide also has some affinity for histamine and muscarinic receptors, which may contribute to its sedative and anticholinergic effects.
Biochemical and Physiological Effects
N-(2-chlorophenyl)-3-(4-morpholinyl)propanamide has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of serotonin and norepinephrine in the brain, which can improve mood and reduce anxiety. N-(2-chlorophenyl)-3-(4-morpholinyl)propanamide also has some affinity for histamine and muscarinic receptors, which can contribute to its sedative and anticholinergic effects. Additionally, N-(2-chlorophenyl)-3-(4-morpholinyl)propanamide has been shown to have some analgesic properties, which may be related to its effects on serotonin and norepinephrine.

Advantages and Limitations for Lab Experiments

N-(2-chlorophenyl)-3-(4-morpholinyl)propanamide has a number of advantages for use in lab experiments. It is a well-established compound that has been extensively studied for its therapeutic effects. It is also relatively easy to synthesize and can be produced in large quantities. However, there are some limitations to its use. N-(2-chlorophenyl)-3-(4-morpholinyl)propanamide has a relatively short half-life and may require frequent dosing in order to maintain therapeutic levels. Additionally, it has some sedative and anticholinergic effects, which may confound some experimental results.

Future Directions

There are a number of future directions for research on N-(2-chlorophenyl)-3-(4-morpholinyl)propanamide. One area of interest is the development of more selective serotonin and norepinephrine reuptake inhibitors (SNRIs) that have fewer side effects than N-(2-chlorophenyl)-3-(4-morpholinyl)propanamide. Another area of interest is the investigation of the effects of N-(2-chlorophenyl)-3-(4-morpholinyl)propanamide on other neurotransmitter systems, such as dopamine and glutamate. Additionally, there is interest in the development of new compounds that target the same pathways as N-(2-chlorophenyl)-3-(4-morpholinyl)propanamide but have improved pharmacokinetic and pharmacodynamic properties.

Synthesis Methods

The synthesis of N-(2-chlorophenyl)-3-(4-morpholinyl)propanamide involves the reaction of 2-chlorobenzoyl chloride with morpholine in the presence of a base such as triethylamine. The resulting intermediate is then reacted with 3-chloropropanol to yield N-(2-chlorophenyl)-3-(4-morpholinyl)propanamide. This synthesis method is well-established and has been used to produce large quantities of N-(2-chlorophenyl)-3-(4-morpholinyl)propanamide for both research and clinical use.

Scientific Research Applications

N-(2-chlorophenyl)-3-(4-morpholinyl)propanamide has been studied extensively for its therapeutic effects on OCD and MDD. It is believed to work by blocking the reuptake of serotonin and norepinephrine in the brain, thereby increasing the levels of these neurotransmitters and improving mood. In addition to its antidepressant effects, N-(2-chlorophenyl)-3-(4-morpholinyl)propanamide has also been shown to have anxiolytic and analgesic properties.